![molecular formula C13H18ClNO B2462378 N-(4-chlorophenyl)-2,2-dimethyltetrahydro-2H-pyran-4-amine CAS No. 929836-88-4](/img/structure/B2462378.png)
N-(4-chlorophenyl)-2,2-dimethyltetrahydro-2H-pyran-4-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-chlorophenyl)-2,2-dimethyltetrahydro-2H-pyran-4-amine is a useful research compound. Its molecular formula is C13H18ClNO and its molecular weight is 239.74. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Chemical Transformations
- The compound has been used in chemical synthesis and transformations. For instance, its reaction with aqueous methanamine, followed by reduction, yields N,2,2-trimethyltetrahydro-2H-pyran-4-amine. This compound undergoes further transformations, such as cyanoethylation with acrylonitrile, leading to various chemical compounds with potential applications in organic chemistry (Arutyunyan et al., 2012).
Neuroprotective Agent
- KR-31543, a derivative of N-(4-chlorophenyl)-2,2-dimethyltetrahydro-2H-pyran-4-amine, has been studied as a neuroprotective agent for ischemia-reperfusion damage. The metabolism of this compound in rats has been explored, highlighting its potential in neurological therapeutics (Kim et al., 2002).
Antimicrobial and Antibacterial Activity
- Some derivatives of this compound exhibit significant antibacterial activity. For example, oxalates of synthesized amines derived from this compound have shown high antibacterial properties, indicating its potential application in developing new antimicrobial agents (Арутюнян et al., 2015).
Intermediate in Drug Synthesis
- This compound serves as a key intermediate in the synthesis of licofelone, an anti-inflammatory drug. The synthesis involves various chemical reactions, demonstrating the compound's role in pharmaceutical manufacturing (Rádl et al., 2009).
Structural and Molecular Studies
- The compound's derivatives have been synthesized and analyzed for their structural properties, such as crystal structure and molecular conformation. These studies are crucial for understanding the compound's chemical behavior and potential applications in material science and chemistry (Repich et al., 2017).
Properties
IUPAC Name |
N-(4-chlorophenyl)-2,2-dimethyloxan-4-amine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18ClNO/c1-13(2)9-12(7-8-16-13)15-11-5-3-10(14)4-6-11/h3-6,12,15H,7-9H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UWKHIRCNTHXSEB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CC(CCO1)NC2=CC=C(C=C2)Cl)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18ClNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
239.74 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.